Cas no 126865-11-0 (1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-)

1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)- structure
126865-11-0 structure
Product name:1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-
CAS No:126865-11-0
MF:C5H9N3O3S
MW:191.208259344101
CID:1220728

1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-
    • Inchi: 1S/C5H9N3O3S/c6-4-7-8(5(11)12-4)1-3(10)2-9/h3,9-10H,1-2H2,(H2,6,7)
    • InChI Key: CLDZAJJGIQWRRD-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN(CC(O)CO)C1=O

Computed Properties

  • Exact Mass: 191.03657

Experimental Properties

  • Density: 1.85±0.1 g/cm3(Predicted)
  • Boiling Point: 442.3±55.0 °C(Predicted)
  • PSA: 99.15
  • pka: 13.57±0.20(Predicted)

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